2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide

• IUPAC Name: 2-hydroxy-5-[(2-methoxyphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C14H14N2O5S/c1-21-13-5-3-2-4-11(13)16-22(19,20)9-6-7-12(17)10(8-9)14(15)18/h2-8,16-17H,1H3,(H2,15,18)
• InChI Key: MSVIIEIGCLPMIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)O)C(=O)N
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol

Description

2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide, also known as HMB, is a small molecule that has been extensively studied for its potential as a therapeutic agent. HMB has been shown to have a range of biochemical and physiological effects, and its mechanism of action is well understood. In

Mechanism of Action

The mechanism of action of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide involves the inhibition of various enzymes and signaling pathways. 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has a range of biochemical and physiological effects. In cancer research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In diabetes research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to improve glucose tolerance and insulin sensitivity by increasing the expression of insulin signaling proteins. In inflammation research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in lab experiments is its well-understood mechanism of action. This allows researchers to design experiments that specifically target the pathways and enzymes affected by 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide. However, one limitation of using 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide. One area of interest is the development of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide analogs with improved solubility and bioavailability. Another area of interest is the use of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in combination with other therapeutic agents, such as chemotherapy drugs or immune checkpoint inhibitors. Additionally, further research is needed to fully understand the role of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in various diseases and to identify the most effective dosages and administration methods.

Scientific Research Applications

2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been studied for its potential as a therapeutic agent in various diseases, including cancer, diabetes, and inflammation. In cancer research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In diabetes research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to improve glucose tolerance and insulin sensitivity. In inflammation research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to reduce the production of inflammatory cytokines.